Cas no 25699-89-2 (4-(1H-1,2,4-Triazol-1-yl)benzonitrile)

4-(1H-1,2,4-Triazol-1-yl)benzonitrile is a heterocyclic aromatic compound featuring a benzonitrile core substituted with a 1,2,4-triazole moiety. This structure imparts versatility in synthetic applications, particularly in pharmaceuticals and agrochemicals, where it serves as a key intermediate. The triazole group enhances reactivity, enabling efficient participation in nucleophilic substitution and metal-catalyzed coupling reactions. Its benzonitrile component contributes to stability and solubility in organic solvents, facilitating further functionalization. The compound’s well-defined molecular architecture makes it valuable for designing biologically active molecules, including antifungal and kinase inhibitor agents. High purity and consistent performance underscore its utility in research and industrial settings.

4-(1H-1,2,4-Triazol-1-yl)benzonitrile structure

25699-89-2 structure

Product Name:4-(1H-1,2,4-Triazol-1-yl)benzonitrile

CAS No:25699-89-2

MF:C₉H₆N₄

MW:170.170740604401

MDL:MFCD07368643

CID:1039937

PubChem ID:10313298

Update Time:2025-10-29

4-(1H-1,2,4-Triazol-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(1H-1,2,4-Triazol-1-yl)benzonitrile
- 4-(1,2,4-triazol-1-yl)benzonitrile
- 1-(4-cyanophenyl)-1,2,4-triazole
- 1-p-Cyanophenyl-1,2,4-triazol
- 4-(4-cyanophenyl)-1,2,4-triazole
- 4-[1,2,4]triazol-1-yl-benzonitrile
- AK-80848
- ANW-68018
- CTK8C2211
- KB-237099
- SureCN2270763
- AS-40404
- CS-0143620
- Benzonitrile, 4-(1H-1,2,4-triazol-1-yl)-
- DTXSID90437982
- AKOS000222273
- F8887-2126
- DB-331492
- SCHEMBL2270763
- MFCD07368643
- GVHXOBQEQQQJEC-UHFFFAOYSA-N
- 25699-89-2
- MDL： MFCD07368643
- Inchi： 1S/C9H6N4/c10-5-8-1-3-9(4-2-8)13-7-11-6-12-13/h1-4,6-7H
- InChI Key： GVHXOBQEQQQJEC-UHFFFAOYSA-N
- SMILES： N1(C=NC=N1)C1C=CC(C#N)=CC=1

Computed Properties

Exact Mass: 170.059246208g/mol
Monoisotopic Mass: 170.059246208g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 54.5Å²

4-(1H-1,2,4-Triazol-1-yl)benzonitrile Pricemore >>

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Chemenu	CM154422-5g	4-(1H-1,2,4-triazol-1-yl)benzonitrile	25699-89-2	95%	5g	$356	2021-06-17
Alichem	A019095765-1g	4-(1H-1,2,4-Triazol-1-yl)benzonitrile	25699-89-2	95%	1g	$241.68	2023-09-02
Alichem	A019095765-5g	4-(1H-1,2,4-Triazol-1-yl)benzonitrile	25699-89-2	95%	5g	$696.66	2023-09-02
Fluorochem	231902-250mg	4-(1H-1,2,4-Triazol-1-yl)benzonitrile	25699-89-2	95%	250mg	£105.00	2021-06-29
Fluorochem	231902-1g	4-(1H-1,2,4-Triazol-1-yl)benzonitrile	25699-89-2	95%	1g	£210.00	2021-06-29
Fluorochem	231902-5g	4-(1H-1,2,4-Triazol-1-yl)benzonitrile	25699-89-2	95%	5g	£583.00	2021-06-29
Chemenu	CM154422-250mg	4-(1H-1,2,4-triazol-1-yl)benzonitrile	25699-89-2	95%	250mg	$111	2024-07-28
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Chemenu	CM154422-5g	4-(1H-1,2,4-triazol-1-yl)benzonitrile	25699-89-2	95%	5g	$625	2024-07-28
abcr	AB542376-250 mg	4-(1H-1,2,4-Triazol-1-yl)benzonitrile; .	25699-89-2		250MG	€199.80	2023-04-14